![molecular formula C16H10N2O2 B8389584 1-Methylindolo[2,1-b]quinazoline-6,12-dione](/img/structure/B8389584.png)
1-Methylindolo[2,1-b]quinazoline-6,12-dione
Cat. No. B8389584
M. Wt: 262.26 g/mol
InChI Key: LCGBNRMDODGYRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05441955
Procedure details
Using the procedure in Example 12 and substituting 6-methylisatoic anhydride for 5-chloroisatoic anhydride and isatin for 5-fluoroisatin gave the title compound in 31% yield: mp 304°-307° C.; 1H NMR (300 MHz, CDCl3) δ 8.65 (d, 1H), 7.9 (t, 1H), 7.9 (t, 1H), 7.88 (t, 1H), 7.78 (t, 1H), 7.68 (t, 1H), 7.42 (dt, 1H), 7.41 (t, 1H), 3.0 (s, 3H); MS (M+H)+ 263.1, (M+CH4CN)+ 304.
Name
Yield
31%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:13]=[C:6]2[C:7]([O:9][C:10](=[O:12])[NH:11][C:5]2=[CH:4][CH:3]=1)=O.[NH:14]1[C:24]2[C:19](=[CH:20][CH:21]=[CH:22][CH:23]=2)C(=O)[C:15]1=O.F[C:26]1C=C2C(=CC=1)NC(=O)C2=O>>[CH3:26][C:20]1[CH:21]=[CH:22][CH:23]=[C:24]2[C:19]=1[C:10](=[O:12])[N:11]1[C:5]3[C:6](=[CH:13][CH:2]=[CH:3][CH:4]=3)[C:7](=[O:9])[C:15]1=[N:14]2
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC=C2C(C(=O)OC(N2)=O)=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1C(=O)C(=O)C2=CC=CC=C12
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC=1C=C2C(C(NC2=CC1)=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C2C(N3C(=NC2=CC=C1)C(C1=CC=CC=C13)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 31% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
